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Compound of Interest

Compound Name: 2,6-Dihydroxybenzoic Acid

Cat. No.: B147525

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of 2,6-Dihydroxybenzoic acid (CAS No. 303-07-1), also known as y-Resorcylic acid
or 2,6-DHBA. Adherence to these guidelines is crucial for ensuring laboratory safety and
minimizing risks to personnel and the environment.

Chemical Identification and Physical Properties

2,6-Dihydroxybenzoic acid is a dihydroxybenzoic acid that is solid in its pure form.[1] It is
important to be aware of its key physical and chemical properties to handle it safely.

Property Value Reference

Molecular Formula C7HeOa4 [2]

Molecular Weight 154.12 g/mol [3]
Off-white crystalline

Appearance [1][4]
powder/chunks

Melting Point 165 °C (decomposes) [3]

Solubility Soluble in water [5]
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Hazard Identification and Classification

2,6-Dihydroxybenzoic acid is classified as a hazardous substance. Below is a summary of its
hazard ratings according to the Globally Harmonized System (GHS) and the National Fire
Protection Association (NFPA).

GHS Classification

The GHS classification provides a standardized system for communicating hazard information.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[6]
) ) o H315: Causes skin irritation[2]

Skin Corrosion/Irritation 2 5]

Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation[2][5]

Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure) irritation[2][5]

Signal Word: Warning[2]
Hazard Pictogram:[2]

e GHSO07 (Exclamation Mark)

NFPA 704 Diamond

The NFPA diamond provides a quick visual representation of the hazards associated with a
substance.
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Hazard Rating Description

Intense or continued exposure
could cause temporary

Health (Blue) 2 incapacitation or possible
residual injury unless prompt

medical attention is given.[2]

Flammability (Red) 0 Materials that will not burn.[2]

Normally stable, even under
Instability (Yellow) 0 fire exposure conditions, and

not reactive with water.[2]

Special (White) - No special hazards.

Toxicological Data

While one Safety Data Sheet classifies 2,6-dihydroxybenzoic acid as "Acute toxicity, oral
(Category 4)," which suggests an LD50 between 300 and 2000 mg/kg, specific oral LD50 data
for rats or other common test species are not readily available in the reviewed literature.[6][7]
An intraperitoneal LD50 of 800 mg/kg has been reported in mice.

Parameter Value Species Route Reference
LD50 Not available Rat Oral [7]
LD50 800 mg/kg Mouse Intraperitoneal

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's integrity.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 2,6-
Dihydroxybenzoic acid to determine the appropriate PPE.
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Type Specification Standard

Chemical safety goggles or OSHA 29 CFR 1910.133 or EN

Eye Protection o ]
glasses with side-shields.[6] 166[5][8]

) Compatible chemical-resistant
Hand Protection OSHA 29 CFR 1910.138[2]
gloves.[6]

Lab coat, impervious clothing.

Skin and Body Protection 6]

Use a NIOSH/MSHA or
European Standard EN 149

Respiratory Protection approved respirator if dust is

OSHA 29 CFR 1910.134 or EN

L 149[2][8]
generated and ventilation is

inadequate.[8]

Handling Procedures

e Use only in a well-ventilated area, preferably in a chemical fume hood.[5]
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

e Avoid contact with skin and eyes.[5]

e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke when using this product.[6]

e Minimize dust generation and accumulation.[8]

Storage Conditions

» Store in a tightly closed container.[6]
» Store in a cool, dry, and well-ventilated area.[8]

o Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[5]
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o Store locked up.[6]

First Aid and Emergency Procedures

In case of exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
breathing, give artificial respiration. If breathing
is difficult, give oxygen. Call a POISON
CENTER or doctor/physician if you feel unwell.

[5]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes. If skin
irritation occurs, get medical advice/attention.

Wash clothing before reuse.[5][8]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.[5]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink afterwards plenty of water.
Never give anything by mouth to an

unconscious person. Call a physician.[6][8]

Accidental Release Measures

o Evacuate personnel from the area.[6]

o Wear appropriate personal protective equipment.[6]

e Avoid dust formation.[5]
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e Sweep up the spilled material and place it into a suitable container for disposal.[5]

e Do not let the chemical enter the environment.[5]

Fire-Fighting Measures

o Use extinguishing media suitable for the surrounding fire, such as water spray, dry chemical,
foam, or carbon dioxide.[6]

e Fine dust dispersed in air may ignite.[5]
e Hazardous decomposition products include carbon monoxide and carbon dioxide.[5]

» Firefighters should wear self-contained breathing apparatus and full protective gear.[5]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[5] Do not empty into drains.[5]

Experimental Protocol: Esterification of 2,6-
Dihydroxybenzoic Acid

This protocol is a representative example of a common laboratory procedure involving 2,6-
dihydroxybenzoic acid. All work should be performed in a well-ventilated fume hood while
wearing appropriate PPE.

Objective: To synthesize methyl 2,6-dihydroxybenzoate.

Materials:

2,6-Dihydroxybenzoic acid

Absolute methanol

Concentrated sulfuric acid

Saturated sodium bicarbonate solution
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o Water

e Round-bottom flask

e Reflux condenser

o Heating mantle with magnetic stirrer

e Rotary evaporator

« Filtration apparatus (e.g., Buchner funnel)

Procedure:

 In a round-bottom flask, dissolve 2,6-dihydroxybenzoic acid in absolute methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

o Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction
progress by a suitable method (e.g., TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.
o Remove the excess methanol using a rotary evaporator.

e Add the residue to a saturated sodium bicarbonate solution to neutralize any remaining acid
and precipitate the product.

o Collect the solid product by filtration.
e Wash the collected solid with water.
e Dry the purified methyl 2,6-dihydroxybenzoate in a vacuum oven or desiccator.

Visualizations
Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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